Cas no 13283-96-0 (hexanoic acid - N-cyclohexylcyclohexanamine (1:1))

hexanoic acid - N-cyclohexylcyclohexanamine (1:1) structure
13283-96-0 structure
Product Name:hexanoic acid - N-cyclohexylcyclohexanamine (1:1)
CAS No:13283-96-0
MF:C18H35NO2
MW:297.476005792618
CID:1231340
PubChem ID:25832
Update Time:2025-04-20

hexanoic acid - N-cyclohexylcyclohexanamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • hexanoic acid - N-cyclohexylcyclohexanamine (1:1)
    • N-cyclohexylcyclohexanamine,hexanoic acid
    • 13283-96-0
    • Dicyclohexylamine caproate
    • Dicyclohexylamine capronate
    • Dichac
    • DTXSID70157813
    • Inchi: 1S/C12H23N.C6H12O2/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;1-2-3-4-5-6(7)8/h11-13H,1-10H2;2-5H2,1H3,(H,7,8)
    • InChI Key: KQRMBMCJQNMEDO-UHFFFAOYSA-N
    • SMILES: OC(CCCCC)=O.N(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 297.26695
  • Monoisotopic Mass: 297.267
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 185
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.3A^2

Experimental Properties

  • Boiling Point: 256.1°C at 760 mmHg
  • Flash Point: 96.1°C
  • PSA: 49.33
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